Cas no 1956340-95-6 (Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

• Product Name: Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• CAS No: 1956340-95-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 4821953
• Update Time: 2025-10-28

Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)11-8-15-12(16)10-7-5-4-6-9(10)11/h4-7,11H,8H2,1-3H3,(H,15,16)
• InChI Key： WFXDKBVLABKTSD-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CC=CC=2C(NC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Additional information on Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1956340-95-6): An Overview

Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1956340-95-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic uses. The tert-butyl group in the structure provides additional stability and solubility properties, making it an attractive candidate for various chemical and biological studies.

The structure of Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is characterized by a tetrahydroisoquinoline core with a ketone group at the 1-position and a carboxylic acid ester at the 4-position. The tert-butyl group attached to the carboxylic acid ester enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent research has highlighted the potential of tetrahydroisoquinolines in various therapeutic areas. For instance, studies have shown that certain derivatives of tetrahydroisoquinolines exhibit potent antioxidant and anti-inflammatory properties. These properties are crucial in the development of drugs for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ketone group in Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate may play a role in modulating these biological activities.

In addition to its potential therapeutic applications, Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is also a valuable intermediate in synthetic chemistry. The compound can be used as a building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be converted into various derivatives through reactions such as esterification, amidation, and reduction. These derivatives can then be screened for their pharmacological properties to identify potential drug candidates.

The synthesis of Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate amine with a ketone or aldehyde followed by cyclization and oxidation steps. The tert-butyl group can be introduced through esterification of the carboxylic acid intermediate using tert-butanol.

The stability and solubility of Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate are important factors to consider in both research and industrial settings. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Solubility studies have shown that the compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, while Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks.

The future prospects for Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate are promising. Ongoing research is focused on exploring its potential applications in drug discovery and development. For example, recent studies have investigated its use as a lead compound for developing new treatments for inflammatory diseases and cancer. Additionally, efforts are being made to optimize its pharmacological properties through structural modifications and combinatorial chemistry approaches.

In conclusion, Tert-Butyl 1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1956340-95-6) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and biological activities make it an attractive candidate for further investigation and development in the field of medicinal chemistry.